(3S)-3,3aβ,4,5,9aβ,9bα-Hexahydro-3β,6,9-trimethyl-5-[(2-O,3-O,4-O,6-O-tetraacetyl-β-D-glucopyranosyl
(3S)-3,3aβ,4,5,9aβ,9bα-Hexahydro-3β,6,9-trimethyl-5-[(2-O,3-O,4-O,6-O-tetraacetyl-β-D-glucopyranosyl
Brand Name:
Vulcanchem
CAS No.:
112408-72-7
VCID:
VC0038848
InChI:
InChI=1S/C29H36O13/c1-11-8-19(34)23-13(3)20(9-18-12(2)28(35)42-24(18)22(11)23)40-29-27(39-17(7)33)26(38-16(6)32)25(37-15(5)31)21(41-29)10-36-14(4)30/h8,12,18,20-22,24-27,29H,9-10H2,1-7H3/t12-,18-,20?,21+,22-,24-,25+,26-,27+,29+/m0/s1
SMILES:
CC1C2CC(C(=C3C(C2OC1=O)C(=CC3=O)C)C)OC4C(C(C(C(O4)COC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C
Molecular Formula:
C29H36O13
Molecular Weight:
592.594
(3S)-3,3aβ,4,5,9aβ,9bα-Hexahydro-3β,6,9-trimethyl-5-[(2-O,3-O,4-O,6-O-tetraacetyl-β-D-glucopyranosyl
CAS No.: 112408-72-7
Main Products
VCID: VC0038848
Molecular Formula: C29H36O13
Molecular Weight: 592.594
| CAS No. | 112408-72-7 |
|---|---|
| Product Name | (3S)-3,3aβ,4,5,9aβ,9bα-Hexahydro-3β,6,9-trimethyl-5-[(2-O,3-O,4-O,6-O-tetraacetyl-β-D-glucopyranosyl |
| Molecular Formula | C29H36O13 |
| Molecular Weight | 592.594 |
| IUPAC Name | [(2R,3R,4S,5R,6R)-6-[[(3S,3aS,9aS,9bS)-3,6,9-trimethyl-2,7-dioxo-3,3a,4,5,9a,9b-hexahydroazuleno[4,5-b]furan-5-yl]oxy]-3,4,5-triacetyloxyoxan-2-yl]methyl acetate |
| Standard InChI | InChI=1S/C29H36O13/c1-11-8-19(34)23-13(3)20(9-18-12(2)28(35)42-24(18)22(11)23)40-29-27(39-17(7)33)26(38-16(6)32)25(37-15(5)31)21(41-29)10-36-14(4)30/h8,12,18,20-22,24-27,29H,9-10H2,1-7H3/t12-,18-,20?,21+,22-,24-,25+,26-,27+,29+/m0/s1 |
| Standard InChIKey | RCGGIMMQZBRIHS-QFCUYDGSSA-N |
| SMILES | CC1C2CC(C(=C3C(C2OC1=O)C(=CC3=O)C)C)OC4C(C(C(C(O4)COC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C |
| Last Modified | Aug 20 2021 |
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